Cas no 46054-70-0 (4H-1,2,4-Triazol-4-amine,3,5-dipropyl-)

4H-1,2,4-Triazol-4-amine,3,5-dipropyl- structure
46054-70-0 structure
Product Name:4H-1,2,4-Triazol-4-amine,3,5-dipropyl-
CAS No:46054-70-0
MF:C8H16N4
MW:168.239440917969
CID:328224
PubChem ID:2758722
Update Time:2025-04-19

4H-1,2,4-Triazol-4-amine,3,5-dipropyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-1,2,4-Triazol-4-amine,3,5-dipropyl-
    • 3,5-dipropyl-1,2,4-triazol-4-amine
    • 3,5-DIPROPYL-1,2,4-TRIAZOL-4-YLAMINE
    • 3,5-di(n-propyl)-4-amino-1,2,4-triazole
    • 3,5-Dipropyl-[1,2,4]triazol-4-ylamin
    • 3,5-dipropyl-[1,2,4]triazol-4-ylamine
    • 3,5-dipropyl-1,2,4-triazole-4-ylamine
    • 3,5-dipropyl4H-1,2,4-triazol4-amine
    • 4-Amino-3,5-di-n-propyl-1,2,4-triazol
    • 3,5-di-n-propyl-1,2,4-triazol-4-ylamine
    • A826978
    • FT-0614728
    • MFCD00744864
    • DTXSID00374455
    • 4-amino-3,5-dipropyl-4h-1,2,4-triazole
    • 3,5-Dipropyl-4H-1,2,4-triazol-4-amine
    • SCHEMBL2160231
    • AKOS006222935
    • 46054-70-0
    • MDL: MFCD00744864
    • Inchi: 1S/C8H16N4/c1-3-5-7-10-11-8(6-4-2)12(7)9/h3-6,9H2,1-2H3
    • InChI Key: QQHNFZBYCQMAOD-UHFFFAOYSA-N
    • SMILES: N1(C(CCC)=NN=C1CCC)N

Computed Properties

  • Exact Mass: 168.13700
  • Monoisotopic Mass: 168.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.6
  • Topological Polar Surface Area: 56.7Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.13
  • Boiling Point: 179 °C
  • Flash Point: 155.3°C
  • Refractive Index: 1.568
  • PSA: 56.73000
  • LogP: 1.47810
  • Solubility: Not determined

4H-1,2,4-Triazol-4-amine,3,5-dipropyl- Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4H-1,2,4-Triazol-4-amine,3,5-dipropyl- Pricemore >>

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